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Compound of Interest

Compound Name: Triacontyl palmitate

Cat. No.: B3054421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the chemical structure of triacontyl
palmitate, an important long-chain wax ester. This document outlines the constituent
molecules, the nature of their chemical bonding, and key physicochemical properties, serving
as a foundational resource for professionals in research and development.

Executive Summary

Triacontyl palmitate (C46H9202) is a saturated wax ester formed through the chemical
bonding of a long-chain fatty acid, palmitic acid, and a long-chain fatty alcohol, 1-triacontanol.
[1][2][3] It is a significant component of natural waxes, such as beeswax, where it is also known
by the name myricin. Its structure, characterized by two long aliphatic chains, imparts
properties such as high hydrophobicity and stability, making it a subject of interest in various
industrial and scientific applications, including cosmetics and pharmaceuticals.

Molecular Components

The structure of triacontyl palmitate is derived from two precursor molecules: palmitic acid
and 1-triacontanol.

Palmitic Acid (Hexadecanoic Acid)

Palmitic acid is one of the most common saturated fatty acids found in animals and plants. It
consists of a 16-carbon aliphatic chain with a carboxylic acid functional group (-COOH) at one
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end.

1-Triacontanol

1-Triacontanol, also known as melissyl alcohol, is a straight-chain primary fatty alcohol
composed of 30 carbon atoms.[4][5][6] It is found naturally in plant cuticular waxes and is
recognized for its activity as a plant growth stimulant.[5]

The Esterification Process

Triacontyl palmitate is formed via an esterification reaction. In this condensation reaction, the
carboxyl group of palmitic acid reacts with the hydroxyl group of 1-triacontanol. This process
results in the formation of an ester linkage (-COO-) and the elimination of one molecule of
water.

Caption: The esterification of palmitic acid and 1-triacontanol.

Chemical Structure of Triacontyl Palmitate

The final structure consists of the 16-carbon acyl chain from palmitic acid linked via an ester
bond to the 30-carbon alkyl chain from 1-triacontanol. The IUPAC name for this compound is
triacontyl hexadecanoate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Triacontyl Palmitate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054421#what-is-the-chemical-structure-of-
triacontyl-palmitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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